Cas no 702642-07-7 (Benzene,1-bromo-3-ethyl-2-nitro-)

Benzene,1-bromo-3-ethyl-2-nitro- structure
702642-07-7 structure
Product Name:Benzene,1-bromo-3-ethyl-2-nitro-
CAS No:702642-07-7
MF:C8H8BrNO2
MW:230.058621406555
CID:557363
PubChem ID:45095759
Update Time:2025-04-19

Benzene,1-bromo-3-ethyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-bromo-3-ethyl-2-nitro-
    • Benzene, 1-bromo-3-ethyl-2-nitro- (9CI)
    • 1-bromo-3-ethyl-2-nitrobenzene
    • DTXSID60667431
    • 702642-07-7
    • Benzene,1-bromo-3-ethyl-2-nitro-(9ci)
    • Inchi: 1S/C8H8BrNO2/c1-2-6-4-3-5-7(9)8(6)10(11)12/h3-5H,2H2,1H3
    • InChI Key: LXFNOYWGIXBJLG-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1[N+](=O)[O-])CC

Computed Properties

  • Exact Mass: 228.97384
  • Monoisotopic Mass: 228.974
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.8A^2
  • XLogP3: 3.2

Experimental Properties

  • PSA: 43.14

Benzene,1-bromo-3-ethyl-2-nitro- Related Literature

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